Cas no 89502-04-5 (methyl 5-sulfamoyl-1,3-thiazole-4-carboxylate)

Methyl 5-sulfamoyl-1,3-thiazole-4-carboxylate is a sulfonamide-functionalized thiazole derivative with notable applications in medicinal and agrochemical research. Its structural features, including the sulfamoyl group and ester moiety, make it a versatile intermediate for synthesizing bioactive compounds. The thiazole core contributes to its potential as a pharmacophore in drug discovery, particularly for antimicrobial and enzyme-inhibiting agents. The methyl ester enhances solubility and reactivity, facilitating further derivatization. This compound is valued for its stability and synthetic utility in constructing heterocyclic frameworks. Its well-defined reactivity profile allows for precise modifications, making it a useful building block in organic and pharmaceutical chemistry.
methyl 5-sulfamoyl-1,3-thiazole-4-carboxylate structure
89502-04-5 structure
Product Name:methyl 5-sulfamoyl-1,3-thiazole-4-carboxylate
CAS No:89502-04-5
MF:C5H6N2O4S2
MW:222.242138385773
CID:598609
PubChem ID:15077126
Update Time:2025-05-27

methyl 5-sulfamoyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 5-(aminosulfonyl)-, methyl ester
    • methyl 5-sulfamoyl-1,3-thiazole-4-carboxylate
    • methyl 5-sulfamoylthiazole-4-carboxylate
    • AKOS026726274
    • EN300-130786
    • BPLOHXUVMDRKPV-UHFFFAOYSA-N
    • Z1633513774
    • 89502-04-5
    • Methyl 5-(aminosulfonyl)-4-thiazolecarboxylate
    • DTXSID50567890
    • C5H6N2O4S2
    • SCHEMBL9368447
    • methyl5-sulfamoylthiazole-4-carboxylate
    • Inchi: 1S/C5H6N2O4S2/c1-11-4(8)3-5(12-2-7-3)13(6,9)10/h2H,1H3,(H2,6,9,10)
    • InChI Key: BPLOHXUVMDRKPV-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(=O)OC)N=CS1)(N)(=O)=O

Computed Properties

  • Exact Mass: 221.97689902g/mol
  • Monoisotopic Mass: 221.97689902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 136Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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